N-(2-ethyl-4-pyrimidin-5-ylphenyl)acetamide

• IUPAC Name: N-(2-ethyl-4-pyrimidin-5-ylphenyl)acetamide
• InChI: InChI=1S/C14H15N3O/c1-3-11-6-12(13-7-15-9-16-8-13)4-5-14(11)17-10(2)18/h4-9H,3H2,1-2H3,(H,17,18)
• InChI Key: XFADPSMUSRJWDX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)C2=CN=CN=C2)NC(=O)C
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

N-(2-ethyl-4-pyrimidin-5-ylphenyl)acetamide is a chemical compound that belongs to the class of pyrimidine derivatives Pyrimidines are aromatic heterocyclic compounds containing two nitrogen atoms at positions 1 and 3 of the six-membered ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethyl-4-pyrimidin-5-ylphenyl)acetamide typically involves the reaction of 2-ethyl-4-pyrimidin-5-ylamine with acetic anhydride. The reaction is carried out under mild conditions, often in the presence of a base such as pyridine, to facilitate the formation of the acetamide bond. The reaction mixture is usually heated to around 60-80°C for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions and improved yield. The use of automated systems also reduces the risk of human error and ensures consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethyl-4-pyrimidin-5-ylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the acetamide group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(2-ethyl-4-pyrimidin-5-ylphenyl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-ethyl-4-pyrimidin-5-ylphenyl)acetamide involves its interaction with specific molecular targets. In biological systems, it may inhibit the activity of certain enzymes by binding to their active sites. This inhibition can disrupt various biochemical pathways, leading to the desired therapeutic effects. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Similar Compounds

• N-(2-ethyl-4-pyrimidin-5-yl)acetamide
• N-(2-ethyl-4-pyrimidin-5-yl)benzamide
• N-(2-ethyl-4-pyrimidin-5-yl)propionamide

Uniqueness

N-(2-ethyl-4-pyrimidin-5-ylphenyl)acetamide is unique due to its specific structural features, which confer distinct chemical and biological properties

This detailed article provides a comprehensive overview of this compound, covering its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds